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Compound of Interest

Compound Name: Voriconazole

Cat. No.: B3024431

This document provides procedural guidance for researchers, scientists, and drug development
professionals on the safe handling and disposal of Voriconazole. Adherence to these protocols
is critical to mitigate risks and ensure a safe laboratory environment.

Voriconazole is an antifungal agent that may present several health hazards. It is classified as
a skin sensitizer, a suspected carcinogen, and may cause reproductive toxicity.[1][2][3][4]
Accidental ingestion can lead to effects similar to those observed in clinical use, and animal
studies suggest potential adverse effects on the liver and developing fetus.[1][2][3] Therefore,
strict adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn at all times when handling
Voriconazole, especially when there is a risk of generating dust or aerosols.
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PPE Item Specification Rationale
) ) To prevent skin contact and
Chemical-resistant gloves ] ) ]
Gloves potential allergic reactions.[1]

(e.g., nitrile rubber).

[5]

Eye Protection

Safety glasses with side-

shields or goggles.

To protect eyes from dust

particles and splashes.[2][5]

Respiratory Protection

NIOSH-approved respirator
with a particulate filter (e.g.,
N95) or a higher level of
protection if OELs are

exceeded.

To prevent inhalation of
airborne particles, especially
when handling the powder
form.[1][2][5]

Protective Clothing

Laboratory coat, long-sleeved

shirt, and long pants.

To minimize skin exposure.[5]

Occupational Exposure Limits (OELS)

The following table summarizes the available Occupational Exposure Limits for Voriconazole.

Engineering controls and work practices should be implemented to keep exposures below

these limits.

Organization/Country

TWA (8-hour Time-Weighted Average)

Pfizer OEL 100pg/m3[2]

ACGIH TLV 10 mg/m3[2][6]
France OEL 10 mg/m3[2]

Greece OEL 10 mg/m3, 5 mg/m3[2]
Ireland OEL 10 mg/m3, 4 mg/m3[2]
OSHA PEL 15 mg/m3[2]
Switzerland OEL 3 mg/m3[2]
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Operational Plan for Handling Voriconazole

The following step-by-step procedures should be followed to ensure the safe handling of
Voriconazole from receipt to disposal.

Receiving and Storage

 Inspection: Upon receipt, inspect the container for any damage or leaks.

o Storage: Store Voriconazole in a tightly sealed container in a cool, dry, and well-ventilated
area.[5] Keep it away from strong oxidizing agents.[4] The storage area should be clearly
marked with appropriate hazard signs.

Preparation and Handling

» Designated Area: All handling of Voriconazole powder should be conducted in a designated
area, such as a chemical fume hood or a ventilated enclosure, to minimize the generation of
airborne dust.[5]

o Personal Protective Equipment: Before handling, ensure all required PPE is donned
correctly.

o Avoid Dust Generation: When working with the solid form, handle it carefully to avoid
creating dust.[1][2][3] If tablets need to be crushed, this should be done in a controlled
environment.[2]

e Hygiene: Do not eat, drink, or smoke in areas where Voriconazole is handled.[5] Wash
hands thoroughly with soap and water after handling the substance and before leaving the
laboratory.[1][5]

Spill and Exposure Procedures

In the event of a spill or accidental exposure, immediate action is crucial.
e Spill Cleanup Protocol:

o Evacuate and Secure: Evacuate non-essential personnel from the spill area.[5]
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o Ventilate: Ensure the area is well-ventilated.
o Contain: Prevent the further spread of the spill.

o Cleanup: For dry spills, carefully collect the material using a method that controls dust
generation, such as a damp cloth or a vacuum with a HEPA filter.[1][3][6] For liquid spills,
absorb with an inert material (e.g., sand, vermiculite).[5]

o Decontaminate: Clean the spill area thoroughly.

o Dispose: Place all contaminated materials, including cleaning supplies and PPE, in a
labeled, sealed container for hazardous waste disposal.[1][3][6]

o First Aid Measures:

o

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5]

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
plenty of water. Seek medical attention if irritation persists.[2][5]

o Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.[1][5]

o Ingestion: Do not induce vomiting unless directed by medical personnel. Wash out the
mouth with water. Seek immediate medical attention.[1][2]

Disposal Plan

Proper disposal of Voriconazole and associated waste is essential to prevent environmental
contamination and ensure regulatory compliance.

o Waste Characterization: Voriconazole is classified as a hazardous substance.[5] All waste
containing Voriconazole must be handled as hazardous waste.

o Containerization: Collect all Voriconazole waste, including unused product, contaminated
lab supplies (e.g., gloves, wipes, pipette tips), and spill cleanup materials, in a dedicated,
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clearly labeled, and sealed hazardous waste container.[5] The label should include
"Hazardous Waste" and the chemical name "Voriconazole."[5]

o Disposal Method: The recommended method for disposal is incineration by a licensed
hazardous waste disposal service.[7][8] Do not dispose of Voriconazole down the drain or in
the regular trash.[8]

e Regulatory Compliance: Ensure that all disposal activities comply with federal, state, and
local regulations.[5][7]

Voriconazole Handling and Disposal Workflow
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Preparation & Handling

Start: Receive Voriconazole

Store in a cool, dry,
well-ventilated area

:

Don appropriate PPE
(Gloves, Goggles, Respirator, Lab Coat)

l

Handle in a ventilated enclosure

(e.g., fume hood)
i

[}
Spill Response

Evacuate non-essential personnel

:

Contain the spill

;

Clean up using appropriate methods
(e.g., damp cloth, HEPA vacuum)

l

Collect spill waste in
hazardous waste container

Procedure
\

Perform Experimental Work

Cleanup &lDisposal

Decontaminate work surfaces

\
Collect all waste in a labeled

hazardous waste container

;

Dispose via licensed
incineration service

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Voriconazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Voriconazole]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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